Cas no 560-07-6 ((1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid)
560-07-6 structure
Product Name:(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
CAS No:560-07-6
MF:C10H16O4
MW:200.231643676758
CID:1601617
Update Time:2024-09-11
(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
- 1,3-cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1S,3S)-
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- Inchi: 1S/C10H16O4/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t6-,10-/m1/s1
- InChI Key: LSPHULWDVZXLIL-LHLIQPBNSA-N
- SMILES: [C@@]1(C)(C(O)=O)CC[C@H](C(O)=O)C1(C)C
Computed Properties
- Exact Mass: 200.10488
Experimental Properties
- Density: 1.177
- Boiling Point: 312°C at 760 mmHg
- Flash Point: 156.7°C
- Refractive Index: 1.49
- PSA: 74.6
- pka: 4.57±0.60(Predicted)
(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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